![molecular formula C25H33NO5 B1248927 daphmanidin A](/img/structure/B1248927.png)
daphmanidin A
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Overview
Description
daphmanidin A is a natural product found in Daphniphyllum teijsmannii, Daphniphyllum pentandrum, and Daphniphyllum oldhamii with data available.
Scientific Research Applications
Discovery and Chemical Structure
Daphmanidin A, a novel hexacyclic alkaloid, was isolated from the leaves of Daphniphyllum teijsmanii. This compound, along with daphmanidin B, represents a new class of alkaloids with an unprecedented fused-hexacyclic skeleton. The relative and absolute stereochemistry of this compound was determined through a combination of NOESY correlations and a modified Mosher method, highlighting its unique structural features (Kobayashi, Ueno, & Morita, 2002).
Biological Activities and Applications
Subsequent research on daphmanidin derivatives, such as daphmanidins E and F, also isolated from Daphniphyllum teijsmanii, revealed moderate vasorelaxant effects on rat aorta. This suggests potential applications in cardiovascular research and therapy, indicating the therapeutic potential of these compounds in modulating vascular function (Morita, Ishioka, Takatsu, Iizuka, & Kobayashi, 2006).
Chemical Synthesis and Medicinal Chemistry
The complex structure of this compound and its analogs has spurred significant interest in their chemical synthesis, which is crucial for further biological studies and potential drug development. Advances in synthetic methodologies have enabled the construction of the intricate [5-6-6] tricyclic systems characteristic of this compound-type alkaloids, providing a foundation for exploring their biological activities and therapeutic applications (Wang, Dong, Xie, & Tang, 2020).
Exploring Biological Functions
The diverse range of Daphniphyllum alkaloids, including this compound, has prompted investigations into their biological functions and potential therapeutic uses. These studies contribute to a deeper understanding of the pharmacological properties of this compound and related compounds, paving the way for novel therapeutic strategies (Guo, Chen, & Xu, 2020).
Properties
Molecular Formula |
C25H33NO5 |
---|---|
Molecular Weight |
427.5 g/mol |
IUPAC Name |
methyl (1R,5S,6R,9R,10S,16R,17R,20R)-9-(acetyloxymethyl)-20-hydroxy-5-methyl-3-azahexacyclo[11.5.1.16,10.01,9.02,6.016,19]icosa-2,13(19)-diene-17-carboxylate |
InChI |
InChI=1S/C25H33NO5/c1-13-11-26-22-24(13)9-8-23(12-31-14(2)27)18(20(24)28)7-5-15-4-6-16-17(21(29)30-3)10-25(22,23)19(15)16/h13,16-18,20,28H,4-12H2,1-3H3/t13-,16-,17-,18-,20-,23-,24+,25+/m1/s1 |
InChI Key |
JVDVDUKDRSBISE-GWILNFDUSA-N |
Isomeric SMILES |
C[C@@H]1CN=C2[C@@]13CC[C@@]4([C@]25C[C@H]([C@@H]6C5=C(CC6)CC[C@@H]4[C@H]3O)C(=O)OC)COC(=O)C |
Canonical SMILES |
CC1CN=C2C13CCC4(C25CC(C6C5=C(CC6)CCC4C3O)C(=O)OC)COC(=O)C |
Synonyms |
daphmanidin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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